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Compound of Interest

Compound Name: Massatrilactone H

Cat. No.: B1263786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for
Massarilactone H, a polyketide natural product. The information presented herein is essential
for the identification, characterization, and further investigation of this compound for potential
therapeutic applications. Massarilactone H has been isolated from the marine-derived fungus
Phoma herbarum and the grapevine trunk disease-associated fungus Kalmusia variispora.[1]

High-Resolution Mass Spectrometry (HRMS) Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) provides the accurate
mass of the molecule, which is crucial for determining its elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The following tables summarize the *H and 13C NMR spectroscopic data for Massarilactone H,
which are fundamental for its structural elucidation.
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H NMR Spectroscopic Data

Position Chemical Shift (8) in ppm
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Position Chemical Shift (8) in ppm

Data not available in search results Data not available in search results

Experimental Protocols

The following sections detail the generalized experimental methodologies for the acquisition of
the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are typically recorded on a high-field spectrometer. The sample is dissolved in a
deuterated solvent, and the chemical shifts are referenced to the residual solvent signal.

Instrumentation:

 NMR Spectrometer (e.g., Bruker Avance)
e Cryoprobe

Sample Preparation:

o Apure sample of Massarilactone H is dissolved in a suitable deuterated solvent (e.qg.,
CDCls, CDsOD, or acetone-ds).

e The solution is transferred to a 5 mm NMR tube.
Data Acquisition:

e 1H and 3C NMR spectra are acquired at a specific frequency (e.g., 500 MHz for *H and 125
MHz for 13C).
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o Standard pulse sequences are used for 1D experiments.

e Two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, are often performed
to aid in the complete structural assignment.

High-Resolution Electrospray lonization Mass
Spectrometry (HRESIMS)

HRESIMS is employed to determine the exact mass of the parent ion, which allows for the
calculation of the molecular formula.

Instrumentation:

o High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)
» Electrospray lonization (ESI) source

Sample Preparation:

o A dilute solution of the purified compound is prepared in a suitable solvent (e.g., methanol or
acetonitrile).

Data Acquisition:
e The sample solution is infused into the ESI source.
e The mass spectrometer is operated in positive or negative ion mode.

e The data is acquired over a specific mass range to detect the molecular ion peak.

Workflow for Spectroscopic Analysis of Natural
Products

The following diagram illustrates the general workflow for the isolation and spectroscopic
characterization of a natural product like Massarilactone H.
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Caption: General workflow for natural product spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of Massarilactone H: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263786#spectroscopic-data-of-massarilactone-h-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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